Cas no 959575-58-7 (4-(3,4-ETHYLENEDIOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL)

• Product Name: 4-(3,4-ETHYLENEDIOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• CAS No: 959575-58-7
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• MDL: MFCD01567272
• CID: 3306925
• PubChem ID: 2737414
• Update Time: 2025-06-08

4-(3,4-ETHYLENEDIOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-ETHYLENEDIOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 959575-58-7
• JNB57558
• 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4h-1,2,4-triazole-3-thiol
• MFCD01567272
• AKOS009159240
• Z367653236
• EN300-6474564
• CS-0253596
• 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4H-1,2,4-triazole-3-thiol
• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-1,2,4-triazole-5-thione

• MDL： MFCD01567272
• Inchi： 1S/C10H9N3O2S/c16-10-12-11-6-13(10)7-1-2-8-9(5-7)15-4-3-14-8/h1-2,5-6H,3-4H2,(H,12,16)
• InChI Key： XOGSWMRNIXQQGI-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 235.04154771Da
• Monoisotopic Mass: 235.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2Ų

Additional information on 4-(3,4-ETHYLENEDIOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL

Introduction to 4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 959575-58-7)

4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 959575-58-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities. The presence of the ethylenedioxy group on the phenyl ring further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol is characterized by a triazole ring system fused with a thiol group and an ethylenedioxy-substituted phenyl ring. The triazole moiety is a five-membered heterocyclic ring containing two nitrogen atoms and one carbon atom. This structural motif is widely recognized for its ability to form stable complexes with metal ions and its potential to interact with various biological targets. The thiol group (-SH) adds reactivity and can participate in redox reactions, making it a key functional group in many biological processes.

The ethylenedioxy group (OCH₂O) on the phenyl ring is another critical feature of this compound. This substituent can influence the electronic properties of the molecule, affecting its solubility, lipophilicity, and overall bioavailability. The ethylenedioxy group has been shown to enhance the binding affinity of molecules to specific receptors and enzymes, thereby improving their therapeutic efficacy.

In recent years, extensive research has been conducted to explore the potential applications of 4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol. One notable area of interest is its antifungal activity. Studies have demonstrated that this compound exhibits potent antifungal properties against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol has also shown promise in antibacterial and antiviral research. Preliminary studies have indicated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, its antiviral potential has been explored in the context of viral infections such as influenza and herpes simplex virus (HSV). The compound's ability to interfere with viral replication and inhibit viral entry into host cells makes it a valuable candidate for further development as an antiviral agent.

The pharmacokinetic properties of 4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters. The compound's stability in physiological conditions and its ability to cross biological membranes are crucial factors that contribute to its potential as a drug candidate.

To further enhance the therapeutic potential of 4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol, researchers are exploring various strategies for drug delivery and formulation. Nanotechnology-based approaches have shown promise in improving the solubility and bioavailability of the compound. Additionally, prodrug strategies are being investigated to optimize its pharmacological properties and reduce potential side effects.

In conclusion, 4-(3,4-Ethylenedioxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 959575-58-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.